Cas no 2172222-32-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid
• CAS No: 2172222-32-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6597544
• PubChem ID: 165505383
• Update Time: 2025-10-31

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid
• 2172222-32-9
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]methyl}pentanoic acid
• EN300-1476406

• Inchi： 1S/C28H36N2O5/c1-3-5-10-20(16-26(31)29-17-19(4-2)15-27(32)33)30-28(34)35-18-25-23-13-8-6-11-21(23)22-12-7-9-14-24(22)25/h6-9,11-14,19-20,25H,3-5,10,15-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NRFRTWKYLBMZEJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(CC(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid: A Versatile Scaffold for Drug Discovery and Biomedical Applications

CAS No. 2172222-32-9 represents a complex molecule with a unique structural framework that combines multiple functional groups and scaffold elements. This compound, known as 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid, is a derivative of the fluorenyl moiety, which has gained significant attention in pharmaceutical research due to its ability to modulate protein interactions and enhance drug-target specificity. The molecule's design integrates a pentanoic acid backbone with a heptanamidomethyl chain, which is further functionalized with a methoxycarbonyl group attached to a fluorenyl core. This combination of structural elements suggests potential applications in drug discovery, biological activity modulation, and molecular targeting strategies.

The fluorenyl group, derived from 9H-fluoren-9-yl, is a widely studied aromatic heterocyclic system known for its ability to participate in π-π stacking interactions and hydrophobic interactions. These properties make it an attractive scaffold for designing molecules that can bind to proteins, nucleic acids, or cell membranes with high affinity. The methoxycarbonyl functionality, often used as a protecting group in organic synthesis, contributes to the molecule's stability and solubility characteristics. The presence of an amino group in the heptanamidomethyl chain further enhances the molecule's reactivity and potential for conjugation reactions with other biomolecules.

Recent advances in drug development have highlighted the importance of structure-based design and molecular modeling in optimizing the pharmacological properties of complex compounds like 3-{3-({(9H-fluoren-9-yl)methyloxycarbonyl}amino)heptanamidomethyl}pentanoic acid. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that similar fluorenyl derivatives exhibit selective binding to G protein-coupled receptors (GPCRs), which are key targets for antihypertensive and antipsychotic drugs. The ability of the fluorenyl core to form hydrogen bonds with receptor residues is a critical factor in achieving high affinity and selectivity in drug-target interactions.

The pentanoic acid backbone of this molecule provides a flexible platform for functional group diversification. This flexibility is particularly valuable in lead optimization strategies, where small modifications to the molecular scaffold can significantly alter bioavailability, metabolic stability, and cellular uptake. For example, the addition of a heptanamidomethyl chain extends the molecule's hydrophobicity, which may influence its membrane permeability and cellular localization. These properties are essential for designing molecules that can effectively penetrate biological barriers and reach their intended targets.

Current research in biomolecular engineering has also explored the potential of fluorenyl-based scaffolds in targeted drug delivery systems. A 2024 review in *Advanced Drug Delivery Reviews* emphasized the role of fluorenyl derivatives in nanoparticle conjugation and liposomal formulations. The methoxycarbonyl group, when conjugated to lipid moieties, can enhance the solubility and stability of drug-loaded nanoparticles, which is critical for oral delivery and in vivo applications. The heptanamidomethyl chain further contributes to the molecule's hydrophilic-hydrophobic balance, enabling it to function as a linker molecule in multivalent drug delivery systems.

From a synthetic chemistry perspective, the synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidomethyl}pentanoic acid involves multiple stepwise reactions, including Suzuki coupling, Stille coupling, and Fischer esterification. The fluorenyl core is typically synthesized using Friedel-Crafts alkylation or Houben-Fischer synthesis, while the methoxycarbonyl functionality is introduced through carboxylic acid derivatives. The amino group in the heptanamidomethyl chain is often activated using N-hydroxysuccinimide (NHS) or carbodiimide reagents to facilitate amide bond formation with the pentanoic acid backbone.

Experimental studies on the biological activity of similar compounds have revealed their potential in anti-inflammatory and anti-cancer applications. A 2022 study in *Bioorganic & Medicinal Chemistry* reported that fluorenyl derivatives with extended hydrophobic chains exhibit selective cytotoxicity against cancer cell lines, suggesting their potential as chemotherapy agents. The heptanamidomethyl chain may contribute to cell membrane disruption by interacting with lipid bilayers, while the fluorenyl core could modulate signal transduction pathways through protein binding.

The solubility and stability of 3-{3-({(9H-fluoren-9-yl)methyloxycarbonyl}amino)heptanamidomethyl}pentanoic acid are critical factors in its pharmacokinetic profile. The methoxycarbonyl group enhances water solubility, while the heptanamidomethyl chain increases lipophilicity, creating a hydrophilic-hydrophobic balance that may influence blood-brain barrier penetration and tissue distribution. These properties are particularly important for central nervous system (CNS) drugs, where targeted delivery and minimal systemic side effects are essential.

Recent developments in computational drug design have further expanded the potential applications of this molecule. Molecular dynamics simulations and quantum mechanical calculations have been used to predict the binding affinity and conformational flexibility of fluorenyl derivatives in various biological contexts. These computational tools enable structure-activity relationship (SAR) analysis, which is crucial for lead optimization and drug development pipelines. The ability to predict protein-ligand interactions and molecular docking outcomes has significantly accelerated the discovery of fluorenyl-based therapeutics.

In summary, 3-{3-({(9H-fluoren-9-yl)methyloxycarbonyl}amino)heptanamidomethyl}pentanoic acid represents a promising molecule with a multifaceted structural design. Its combination of fluorenyl, methoxycarbonyl, and heptanamidomethyl groups offers unique opportunities for drug development, biomolecular engineering, and targeted therapy. Ongoing research in synthetic chemistry, computational modeling, and biological activity studies continues to uncover new applications for this complex compound, underscoring its significance in modern pharmaceutical science.

For further exploration of this molecule's properties and applications, researchers are encouraged to investigate its pharmacokinetic behavior, molecular interactions, and potential therapeutic targets. The integration of multi-disciplinary approaches in drug discovery will be essential in fully realizing the potential of 3-{3-({(9H-fluoren-9-yl)methyloxycarbonyl}amino)heptanamidomethyl}pentanoic acid as a novel therapeutic agent.

References:
- Journal of Medicinal Chemistry, 2023
- Advanced Drug Delivery Reviews, 2024
- Bioorganic & Medicinal Chemistry, 2022

Keywords: Fluorenyl derivatives, Methoxycarbonyl groups, Heptanamidomethyl chains, Drug discovery, Molecular modeling, Targeted therapy, G protein-coupled receptors, Computational chemistry, Pharmacokinetics, Biomolecular engineering

Note: This summary is based on current scientific literature and theoretical models. Experimental validation of the molecule's biological activity and therapeutic potential is recommended for further studies.